Cas no 730964-49-5 (4-chloro-2-fluoro-1-(isocyanomethyl)benzene)

• Product Name: 4-chloro-2-fluoro-1-(isocyanomethyl)benzene
• CAS No: 730964-49-5
• MF: C₈H₅ClFN
• MW: 169.583404302597
• MDL: MFCD04117514
• CID: 977787
• PubChem ID: 2757606
• Update Time: 2025-04-19

4-chloro-2-fluoro-1-(isocyanomethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 4-CHLORO-2-FLUOROBENZYLISOCYANIDE
• 4-chloro-2-fluoro-1-(isocyanomethyl)benzene
• DTXSID40373967
• SCHEMBL12245651
• EN300-1982015
• 730964-49-5
• AKOS006291868

• MDL： MFCD04117514
• Inchi： 1S/C8H5ClFN/c1-11-5-6-2-3-7(9)4-8(6)10/h2-4H,5H2
• InChI Key： GNDCANIJQCPNAU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)F)C[N+]#[C-]

Computed Properties

• Exact Mass: 169.00900
• Monoisotopic Mass: 169.0094550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 4.4Ų

Experimental Properties

• PSA: 0.00000
• LogP: 2.12910